![molecular formula C14H21FN2 B5693317 N-(4-fluorophenyl)-1-propyl-4-piperidinamine](/img/structure/B5693317.png)
N-(4-fluorophenyl)-1-propyl-4-piperidinamine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(4-fluorophenyl)-1-propyl-4-piperidinamine, also known as 4F-PPP, is a synthetic designer drug that belongs to the class of piperidine derivatives. It was first synthesized in 2010 and has gained popularity in the research community due to its unique chemical structure and potential therapeutic applications.
Mechanism of Action
The mechanism of action of N-(4-fluorophenyl)-1-propyl-4-piperidinamine involves its ability to bind to the dopamine transporter and inhibit the reuptake of dopamine. This results in an increase in dopamine levels in the brain, which can have both therapeutic and psychoactive effects.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are still being studied. However, it has been shown to have stimulant and psychoactive effects similar to other piperidine derivatives such as MDPV and alpha-PVP. It has also been found to have analgesic properties, which may be due to its ability to inhibit the reuptake of norepinephrine and serotonin.
Advantages and Limitations for Lab Experiments
One advantage of N-(4-fluorophenyl)-1-propyl-4-piperidinamine is its high affinity for the dopamine transporter, which makes it a useful tool for studying dopamine-related disorders. However, its psychoactive effects also make it a potential drug of abuse, which may limit its use in certain experiments. Additionally, the long-term effects of this compound on the brain and body are still largely unknown, which may limit its use in clinical research.
Future Directions
There are several future directions for research on N-(4-fluorophenyl)-1-propyl-4-piperidinamine. One area of interest is its potential therapeutic applications for dopamine-related disorders such as Parkinson's disease and ADHD. Additionally, further studies are needed to fully understand the biochemical and physiological effects of this compound, as well as its long-term effects on the brain and body. Finally, research on the potential risks and harms associated with this compound use is needed to inform public health policies and harm reduction strategies.
Synthesis Methods
The synthesis of N-(4-fluorophenyl)-1-propyl-4-piperidinamine involves the reaction of 4-fluoroaniline with 1-bromopropane to form N-(4-fluorophenyl)-1-propylamine. This intermediate is then reacted with piperidine to yield the final product, this compound.
Scientific Research Applications
N-(4-fluorophenyl)-1-propyl-4-piperidinamine has been extensively studied in the field of neuroscience and pharmacology. It has been shown to exhibit high affinity for the dopamine transporter, which makes it a potential candidate for the treatment of dopamine-related disorders such as Parkinson's disease and attention deficit hyperactivity disorder (ADHD). Additionally, this compound has been found to have analgesic properties, making it a potential candidate for the treatment of chronic pain.
properties
IUPAC Name |
N-(4-fluorophenyl)-1-propylpiperidin-4-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H21FN2/c1-2-9-17-10-7-14(8-11-17)16-13-5-3-12(15)4-6-13/h3-6,14,16H,2,7-11H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KWRXMYLSVLALCP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCN1CCC(CC1)NC2=CC=C(C=C2)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H21FN2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
236.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.